Cas no 549532-50-5 ( )

• Product Name: &nbsp
• CAS No: 549532-50-5
• MF: C₉H₉FO
• MW: 152.165566205978
• CID: 878693
• PubChem ID: 39235335
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, 4-fluoro-alpha-methyl-, (alphaR)- (9CI)
•  

• Inchi： 1S/C9H9FO/c1-7(6-11)8-2-4-9(10)5-3-8/h2-7H,1H3/t7-/m0/s1
• InChI Key： AANCPBXTNIZNIJ-ZETCQYMHSA-N
• SMILES： FC1C=CC(=CC=1)[C@H](C=O)C

Computed Properties

• Exact Mass: 152.063743068g/mol
• Monoisotopic Mass: 152.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes